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Compound of Interest

Compound Name: 2-Nitro-1-propanol

cat. No.: B1209518

Technical Support Center: 2-Nitro-1-propanol
Safety Protocols

This guide provides essential safety information for researchers, scientists, and drug
development professionals working with 2-Nitro-1-propanol. It includes frequently asked
questions and troubleshooting guides to address potential issues during experimentation.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Nitro-1-propanol?

Al: 2-Nitro-1-propanol is considered a hazardous substance.[1] It is combustible and presents
a slight fire hazard when exposed to heat or flame.[1] The primary health concerns include
potential harm if swallowed, as animal studies suggest ingestion of less than 150 grams could
be fatal or cause serious health damage.[1] Inhalation of high concentrations of vapors may
lead to respiratory irritation, drowsiness, dizziness, and central nervous system depression.[1]
The substance may also bind to hemoglobin, leading to methemoglobinemia, a condition that
reduces the blood's ability to carry oxygen.[1]

Q2: What are the appropriate storage conditions for 2-Nitro-1-propanol?

A2: Store 2-Nitro-1-propanol in a cool, dry, and well-ventilated area in its original, tightly
sealed container.[1][2] Recommended storage temperature is between 2-8°C. Keep it away
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from incompatible materials, ignition sources such as naked lights or sparks, and foodstuff
containers.[1][3] Containers should be protected from physical damage and checked regularly
for leaks.[1]

Q3: What materials are incompatible with 2-Nitro-1-propanol?

A3: Avoid contact with oxidizing agents (e.qg., nitrates, oxidizing acids, chlorine bleaches),
bases, and strong reducing agents.[1] Reactions with these substances can increase the risk of
fire or explosion.

Q4: What personal protective equipment (PPE) should | wear when handling 2-Nitro-1-
propanol?

A4: When handling 2-Nitro-1-propanol, it is essential to wear appropriate PPE to minimize
exposure. This includes:

o Eye Protection: Safety glasses with side-shields or chemical goggles.[1]
» Hand Protection: Chemical-resistant gloves, such as PVC or neoprene.[1]
» Body Protection: Alab coat, overalls, or a P.V.C. apron.[1]

o Respiratory Protection: General exhaust is typically adequate. However, if there is a risk of
inhalation or in case of a spill, use a NIOSH-approved respirator.[1]

Q5: What should | do in case of a spill?

A5: For a minor spill, immediately remove all ignition sources and clean up the spill. For a
major spill, evacuate the area, move upwind, and alert emergency responders.[1] In both
scenarios, ensure you are wearing appropriate PPE, including respiratory protection.[1]

Q6: What are the known decomposition products of 2-Nitro-1-propanol?

A6: When heated to decomposition, 2-Nitro-1-propanol can emit poisonous and corrosive
fumes.[1] Combustion products include carbon dioxide (CO2), nitrogen oxides (NOx), and other
pyrolysis products typical of burning organic material.[1]
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Troubleshooting Guide

Issue Possible Cause Recommended Action

Eyes: Immediately flush with
fresh running water for at least
15 minutes, holding eyelids
o ) Direct contact with the apart. Seek medical attention.
Irritation to eyes or skin _ _ _ o
chemical. Skin: Flush skin and hair with
running water and soap if
available. Seek medical

attention if irritation persists.[1]

Immediately move to an area

o with fresh air. If symptoms
Dizziness, headache, or ) ) ] )
) ) Inhalation of vapors. persist, seek medical attention.
nausea during experiment o
Ensure proper ventilation in

the work area.

Do not use the chemical.
Dispose of it according to local,
Visible degradation or Improper storage or state, and federal regulations.
discoloration of the chemical contamination. [1] Review storage procedures
to ensure they meet the

recommended guidelines.

Use alcohol-stable foam, dry
chemical powder, or carbon
Small fire involving 2-Nitro-1- o dioxide to extinguish the fire.[1]
Exposure to an ignition source. )
propanol Do not use a direct water
stream as it may spread the

fire.

Quantitative Safety Data
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Property Value Source
Flash Point 100 °C / 212 °F (closed cup) [2][3]
Boiling Point 72-74 °C @ 1 mmHg

Density 1.185 g/mL at 25 °C

Storage Temperature 2-8 °C [3]
Solubility in Water Slightly soluble [3]

) ) Oxidizing agents, bases,
Incompatible Materials ) [1]
strong reducing agents

Experimental Protocols
Standard Handling Protocol for 2-Nitro-1-propanol

e Preparation:

[¢]

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

[e]

Confirm that a safety shower and eyewash station are readily accessible.

o

Assemble all necessary equipment and reagents before handling the chemical.

[¢]

Don all required PPE: chemical-resistant gloves, safety goggles, and a lab coat.

e Handling:

[e]

Ground and bond containers and receiving equipment to prevent static discharge.

o

Use non-sparking tools.

[¢]

Avoid inhalation of vapors and direct contact with skin and eyes.

[¢]

Keep the container tightly closed when not in use.

[e]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.
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» Disposal:

o Dispose of waste and contaminated materials in accordance with local, state, and federal
regulations.

o Do not allow the chemical or its waste to enter drains.

Spill Response Protocol

e Immediate Actions:
o Alert personnel in the immediate area.

o If the spill is large or you are unsure how to handle it, evacuate the area and call for
emergency response.

o Remove all sources of ignition.
» Containment (for small, manageable spills):

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, dry sand).

o Do not use combustible materials like sawdust.
o Cleanup:

o Carefully collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.

o Clean the spill area with soap and water, collecting the cleaning water for proper disposal.
e Decontamination:
o Properly remove and dispose of contaminated PPE.

o Wash hands and any exposed skin thoroughly.
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Visualizations
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Caption: Logical relationship of handling and storage precautions for 2-Nitro-1-propanol.
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Caption: Experimental workflow for safely handling a spill of 2-Nitro-1-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. ["handling and storage safety precautions for 2-Nitro-1-
propanol"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209518#handling-and-storage-safety-precautions-
for-2-nitro-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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